Cas no 110167-01-6 (Benzoic acid, 2-(2-methyl-1,3-dioxolan-2-yl)-, ethyl ester)

• Product Name: Benzoic acid, 2-(2-methyl-1,3-dioxolan-2-yl)-, ethyl ester
• CAS No: 110167-01-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1191585
• Update Time: 2024-08-02

Benzoic acid, 2-(2-methyl-1,3-dioxolan-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-methyl-1,3-dioxolan-2-yl)-, ethyl ester
• ethyl 2-(2-methyl-1,3-dioxolan-2-yl)benzoate

• Inchi： 1S/C13H16O4/c1-3-15-12(14)10-6-4-5-7-11(10)13(2)16-8-9-17-13/h4-7H,3,8-9H2,1-2H3
• InChI Key： FODYDNVNZDUCBZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1C1(C)OCCO1

Computed Properties

• Exact Mass: 236.10488

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Melting Point: 49-50 °C(Solv: cyclohexane (110-82-7))
• Boiling Point: 342.0±37.0 °C(Predicted)
• PSA: 44.76